Cas no 152146-59-3 (4-(2-Butyl-5-formyl-1H-imidazol-1-yl)methylbenzoic Acid)

4-(2-Butyl-5-formyl-1H-imidazol-1-yl)methylbenzoic Acid Properties

Names and Identifiers

• Benzoic acid,4-[(2-butyl-5-formyl-1H-imidazol-1-yl)methyl]-
• 4-(2-BUTYL-5-FORMYLIMIDAZOL-1-YLMETHYL)BENZOIC ACID
• 4-[(2-Butyl-5-formyl-1H-imidazol-1-yl)methyl]benzoic Acid
• 4-[(2-butyl-5-formylimidazol-1-yl)methyl]benzoic acid
• 2-butyl-1-(4-carboxybenzyl)-5-formylimidazole
• 2-n-butyl-1-[(4-carboxyphenyl)-methyl]-1H-imidazole-5-carboxaldehyde
• 4-[(2-butyl-5-formyl-1H-imidazo-1-yl)methyl]benzoic acid
• 4-[(2-n-Butyl-5-formyl-1H-imidazol-1-yl)methyl]benzoic Acid
• Benzoic acid,4-[(2-butyl-5-formyl-1H-imidazol-1-yl)methyl]
• Eprosartan Related CoMpound 2
• Benzoic acid, 4-[(2-butyl-5-formyl-1H-imidazol-1-yl)methyl]
• SCHEMBL951175
• SS-3568
• CS-0447157
• 152146-59-3
• J-008895
• JM73NPQ2M5
• FT-0664126
• 1346598-15-9
• 4-((2-Butyl-5-formyl-1H-imidazol-1-yl)methyl)benzoic acid
• AKOS025393530
• DTXSID10432015
• QLMGJDCOKQGJKF-UHFFFAOYSA-N
• +Expand

• MDL： MFCD09955146
• InChIKey： QLMGJDCOKQGJKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H18N2O3/c1-2-3-4-15-17-9-14(11-19)18(15)10-12-5-7-13(8-6-12)16(20)21/h5-9,11H,2-4,10H2,1H3,(H,20,21)
• SMILES： CCCCC1=NC=C(C=O)N1CC2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 286.13200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 286.13174244g/mol
• Heavy Atom Count: 21
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• LogP: 2.78470
• PSA: 72.19000
• Boiling Point: 505.3±35.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 259.4±25.9 °C
• Density: 1.2±0.1 g/cm3

4-(2-Butyl-5-formyl-1H-imidazol-1-yl)methylbenzoic Acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4-(2-Butyl-5-formyl-1H-imidazol-1-yl)methylbenzoic Acid Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%